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Compound of Interest

Compound Name: Sativene

Cat. No.: B1246779

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive overview of the recommended
procedures for the proper disposal of sativene, a naturally occurring sesquiterpene. While
specific safety data sheets (SDS) detailing sativene's disposal are not readily available, this
document outlines a step-by-step plan based on its chemical properties and general best
practices for the disposal of volatile organic compounds (VOCSs).

Sativene is a sesquiterpene found in various plants and fungi.[1][2] While data on its specific
toxicity is limited, it is generally considered to have low toxicity.[2] However, like most organic
compounds, it should be handled with care. It has a relatively high flash point, suggesting
moderate flammability.[2]

Key Physical and Chemical Properties

A clear understanding of a compound's properties is essential for its safe handling and
disposal. The following table summarizes the key quantitative data for sativene.
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Property Value Unit
Molecular Formula CisH24

Molecular Weight 204.35 g/mol

Boiling Point 256 °C

Density 0.921 g/mL at 20°C

(Source: PubChem, Smolecule, ChemicalBook)[1][2][3]

Experimental Protocol for Proper Disposal

The following protocol outlines the recommended step-by-step procedure for the safe disposal
of sativene waste in a laboratory setting. This procedure is based on standard guidelines for
the disposal of volatile organic compounds.

1. Personal Protective Equipment (PPE): Before handling sativene waste, ensure that
appropriate personal protective equipment is worn, including:

o Safety goggles or a face shield.

o Chemical-resistant gloves (e.g., nitrile).
e Alaboratory coat.

2. Waste Segregation and Collection:

e Liquid Sativene Waste: Collect all liquid waste containing sativene, including pure sativene,
solutions, and the first rinse of contaminated labware, in a designated, properly labeled, and
sealable hazardous waste container.[4][5]

o The container must be compatible with organic solvents.

o Do not mix sativene waste with other incompatible waste streams, such as aqueous
waste, halogenated solvents, or strong oxidizing agents.[2][4]
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e Solid Sativene Waste: Collect any solid materials contaminated with sativene, such as
absorbent pads from a spill cleanup, contaminated paper towels, or weigh boats, in a
separate, clearly labeled solid hazardous waste container.

o Empty Containers: Thoroughly empty any containers that held pure sativene. The first rinse
with a suitable solvent (e.g., ethanol or acetone) must be collected as hazardous liquid
waste.[4][5] Subsequent rinses of decontaminated labware may be handled according to
standard laboratory procedures.

3. Labeling and Storage:

» All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Sativene," and any associated hazard warnings.[6][7]

o Keep waste containers tightly sealed except when adding waste.[6][8]

o Store waste containers in a designated, well-ventilated, and cool secondary containment
area, away from ignition sources.[6][8]

4. Final Disposal:

e The ultimate disposal of sativene waste must be handled by a licensed professional waste
disposal service.[7]

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Complete all required waste disposal documentation, such as a hazardous waste manifest,
accurately.

Important Considerations:
e Do not dispose of sativene down the sink or in the regular trash.[4]

e Do not allow sativene to evaporate in a fume hood as a means of disposal.[4]

Logical Workflow for Sativene Disposal

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1246779?utm_src=pdf-body
https://www.benchchem.com/product/b1246779?utm_src=pdf-body
https://www.benchchem.com/product/b1246779?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1246779?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_trans_Stilbene_d2_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b1246779?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_trans_Stilbene_d2_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1246779?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1246779?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1246779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the decision-making process for the proper management and
disposal of sativene waste.
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Sativene Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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